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Compound of Interest

Compound Name: Zinc citrate dihydrate

Cat. No.: B148056

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for zinc
citrate dihydrate. It is intended for informational purposes for a scientific audience and should
not be considered a comprehensive safety assessment. Significant data gaps exist in the
public domain regarding the toxicology of this specific substance.

Executive Summary

Zinc citrate dihydrate is a zinc salt of citric acid commonly used in dietary supplements, oral
care products, and as a food additive. This guide provides a detailed overview of its basic
toxicological profile based on available data. While information on acute oral toxicity and eye
irritation is accessible, significant data gaps remain for other critical endpoints such as
genotoxicity, carcinogenicity, and reproductive toxicity for zinc citrate dihydrate specifically.
This document aims to consolidate existing knowledge, detail relevant experimental
methodologies based on standard guidelines, and identify areas where further research is
required.

Acute Toxicity
Oral Toxicity

Quantitative data from a study in rats indicates a low order of acute oral toxicity for zinc citrate.

Table 1: Acute Oral Toxicity of Zinc Citrate
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Species Route Endpoint Value Reference

Rat Oral LD50 >2000 mg/kg bw  [1]

Experimental Protocol: Acute Oral Toxicity (Presumed based on OECD Guideline 401)

The acute oral toxicity of zinc citrate was likely determined following a protocol similar to the
now-deleted OECD Test Guideline 401, "Acute Oral Toxicity"[2]. This test is designed to assess
the adverse effects occurring shortly after a single oral administration of a substance.

o Test Animals: Healthy, young adult laboratory rats are typically used[2].

o Administration: The test substance is administered orally by gavage in graduated doses to
several groups of animals, with one dose per group[2]. The substance is often dissolved or
suspended in a suitable vehicle, such as water or corn oil[2].

o Dosage: A limit test is often performed at 2000 mg/kg body weight. If no mortality or
significant toxicity is observed at this dose, further testing at higher doses is generally not
required, and the LD50 is recorded as being greater than this limit[3].

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for a period of 14 days after administration[2].

o Pathology: All animals are subjected to a gross necropsy at the end of the observation
period.

Workflow for a Typical Acute Oral Toxicity Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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